![molecular formula C23H19N7O2 B2766150 2-methoxy-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)benzamide CAS No. 1005949-11-0](/img/structure/B2766150.png)
2-methoxy-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)benzamide
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Description
2-methoxy-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C23H19N7O2 and its molecular weight is 425.452. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiviral Activity
A study outlined a new synthesis route for benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating significant anti-influenza A virus activity, particularly against the H5N1 subtype. This suggests potential antiviral applications for structurally similar compounds like the one (Hebishy et al., 2020).
Anti-inflammatory and Analgesic Properties
Research on novel benzodifuranyl derivatives derived from visnaginone and khellinone, which are structurally related to the compound , demonstrated potent anti-inflammatory and analgesic activities. These findings suggest that similar compounds could have therapeutic potential in treating inflammation and pain (Abu‐Hashem et al., 2020).
Nucleoside Analogues and Antimicrobial Activity
Another study focused on the synthesis of 3-alkoxysubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, showcasing their potential as nucleoside analogues related to adenosine, inosine, and guanosine. This hints at applications in drug development for various diseases, including antimicrobial therapies (Anderson et al., 1986).
Antimicrobial and Antifungal Activities
Compounds featuring pyrazolo[3,4-d]pyrimidine and benzothiazole moieties have been investigated for their antimicrobial properties. Such studies reveal the potential of structurally related compounds in addressing bacterial and fungal infections (Badne et al., 2011).
Cytotoxicity Against Cancer Cells
Research into 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has highlighted their cytotoxic activity against Ehrlich Ascites Carcinoma cells. This indicates the possible application of similar compounds in cancer research and therapy (Hassan et al., 2014).
properties
IUPAC Name |
2-methoxy-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N7O2/c1-15-12-20(27-23(31)17-10-6-7-11-19(17)32-2)30(28-15)22-18-13-26-29(21(18)24-14-25-22)16-8-4-3-5-9-16/h3-14H,1-2H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GILHAJMDUGVEOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2OC)C3=NC=NC4=C3C=NN4C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.